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Compound of Interest

Compound Name: Calcium linoleate

Cat. No.: B024582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium linoleate, the calcium salt of linoleic acid, is a compound of interest in various

industrial and pharmaceutical applications.[1][2][3] Its potential roles span from food additives

to components in drug delivery systems. A thorough understanding of its solid-state properties,

including its crystal structure, is paramount for optimizing its function and formulation. This

technical guide provides a comprehensive overview of the current knowledge on the synthesis

and characterization of calcium linoleate, with a focus on the analytical techniques employed

to elucidate its structure.

While a definitive, publicly available single-crystal structure of calcium linoleate has yet to be

reported, this guide outlines the established methodologies for its preparation and analysis,

providing a foundational framework for researchers in the field.

Physicochemical Properties
A summary of the key physicochemical properties of calcium linoleate is presented below.
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Property Value Reference

Molecular Formula C36H62CaO4 [4][5]

Molecular Weight 598.95 g/mol [4][5]

IUPAC Name
calcium;(9Z,12Z)-octadeca-

9,12-dienoate
[4]

CAS Number 19704-83-7 [1][4]

Physical State Paste/Powder [4][6]

Experimental Protocols
Synthesis of Calcium Linoleate
The synthesis of calcium linoleate can be achieved through a precipitation reaction involving

a soluble linoleate salt and a calcium salt. The following protocol is adapted from established

methods for preparing metallic salts of fatty acids.

Materials:

Linoleic acid

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Ethanol

Calcium chloride (CaCl2)

Deionized water

Procedure:

Saponification: Dissolve linoleic acid in ethanol. In a separate container, prepare a solution of

sodium hydroxide or potassium hydroxide in deionized water. Slowly add the alkaline

solution to the linoleic acid solution while stirring to form the sodium or potassium linoleate

soap.
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Precipitation: Prepare an aqueous solution of calcium chloride. Add the calcium chloride

solution dropwise to the linoleate soap solution under continuous agitation. A white

precipitate of calcium linoleate will form.

Isolation and Purification: The precipitate is collected by filtration (e.g., using a Buchner

funnel). The collected solid is then washed repeatedly with deionized water to remove any

unreacted salts and impurities.

Drying: The purified calcium linoleate is dried in a vacuum oven at a controlled temperature

to remove residual water and solvent.

Characterization Techniques
XRPD is a fundamental technique to assess the crystallinity and phase purity of the

synthesized calcium linoleate.

Methodology:

Sample Preparation: A small amount of the dried calcium linoleate powder is gently packed

into a sample holder.

Data Collection: The sample is irradiated with a monochromatic X-ray beam (typically Cu Kα

radiation). The diffracted X-rays are detected as a function of the diffraction angle (2θ).

Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, provides information

about the crystalline phases present. The positions and intensities of the diffraction peaks

are characteristic of a specific crystal structure.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are employed

to determine the thermal stability and phase transitions of calcium linoleate.

Methodology:

Sample Preparation: A small, accurately weighed amount of the sample is placed in an inert

crucible (e.g., alumina).

TGA Analysis: The sample is heated at a constant rate in a controlled atmosphere (e.g.,

nitrogen). The weight loss of the sample is recorded as a function of temperature. This can
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reveal information about dehydration, desolvation, and decomposition processes.

DSC Analysis: The sample is subjected to a controlled temperature program, and the heat

flow to or from the sample is measured relative to a reference. This can identify phase

transitions such as melting, crystallization, and solid-state transitions.

FTIR spectroscopy is used to identify the functional groups present in the calcium linoleate
molecule and confirm the formation of the salt.

Methodology:

Sample Preparation: The sample can be analyzed as a solid using an attenuated total

reflectance (ATR) accessory or by preparing a KBr pellet.

Data Collection: The sample is exposed to infrared radiation, and the absorption of specific

frequencies is measured.

Analysis: The resulting spectrum shows absorption bands corresponding to the vibrational

frequencies of the chemical bonds within the molecule. The characteristic peaks for the

carboxylate group (COO-) will confirm the formation of the calcium salt.

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

calcium linoleate.

Caption: General experimental workflow for the synthesis and characterization of calcium
linoleate.

Current Status of Crystal Structure Analysis
To date, a comprehensive single-crystal X-ray diffraction study of calcium linoleate, which

would provide definitive data on its crystal system, space group, and precise atomic

coordinates, has not been reported in publicly accessible crystallographic databases.

Consequently, detailed quantitative data on bond lengths and angles within the crystal lattice

are not available.
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The lack of a solved crystal structure presents a significant knowledge gap. Future research

efforts should focus on growing single crystals of calcium linoleate of sufficient quality for

single-crystal X-ray diffraction analysis. Such a study would be invaluable for a complete

understanding of its solid-state properties and would greatly benefit its application in materials

science and pharmaceutical development. The structural information would enable

computational modeling and a deeper understanding of its interactions with other molecules,

paving the way for more rational design and formulation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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